Cas no 145799-43-5 (benzyl N-(1-hydroxypentan-2-yl)carbamate)

• Product Name: benzyl N-(1-hydroxypentan-2-yl)carbamate
• CAS No: 145799-43-5
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 3760752
• PubChem ID: 15680933
• Update Time: 2025-05-19

benzyl N-(1-hydroxypentan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [1-(hydroxymethyl)butyl]-, phenylmethyl ester, (±)-
• benzyl N-(1-hydroxypentan-2-yl)carbamate
• EN300-28276437
• CHEMBL2259796
• 145799-43-5

• Inchi： 1S/C13H19NO3/c1-2-6-12(9-15)14-13(16)17-10-11-7-4-3-5-8-11/h3-5,7-8,12,15H,2,6,9-10H2,1H3,(H,14,16)
• InChI Key： ROMHIJGISWRVJP-UHFFFAOYSA-N
• SMILES： OCC(CCC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl N-(1-hydroxypentan-2-yl)carbamate

Research Brief on Benzyl N-(1-hydroxypentan-2-yl)carbamate (CAS: 145799-43-5) in Chemical Biology and Pharmaceutical Applications

Benzyl N-(1-hydroxypentan-2-yl)carbamate (CAS: 145799-43-5) is a synthetic carbamate derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its hydroxyl and carbamate functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules and drug candidates. Recent studies have explored its role in modulating enzyme activity, serving as a prodrug scaffold, and contributing to the development of novel therapeutic agents.

One of the key areas of interest is the compound's utility in protease inhibition. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of benzyl N-(1-hydroxypentan-2-yl)carbamate exhibit potent inhibitory effects against serine proteases, which are implicated in various pathological conditions, including inflammation and cancer. The study highlighted the compound's ability to form stable covalent adducts with the active site of these enzymes, thereby blocking their catalytic activity. This finding opens new avenues for designing targeted protease inhibitors with improved selectivity and pharmacokinetic properties.

In addition to its enzyme-modulating properties, benzyl N-(1-hydroxypentan-2-yl)carbamate has been investigated as a prodrug candidate. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound's hydroxyl group can be selectively modified to enhance its bioavailability and tissue penetration. By conjugating the hydroxyl moiety with various ester or phosphate groups, researchers achieved controlled release of the active drug moiety in vivo, thereby improving therapeutic efficacy and reducing off-target effects. This approach holds promise for the development of next-generation prodrugs with tailored release profiles.

Recent advancements in synthetic methodology have also expanded the accessibility of benzyl N-(1-hydroxypentan-2-yl)carbamate and its derivatives. A novel catalytic asymmetric synthesis route, published in Angewandte Chemie (2023), enables the efficient production of enantiomerically pure forms of the compound. This breakthrough is particularly significant for pharmaceutical applications, as the stereochemistry of carbamate derivatives often influences their biological activity and safety profiles. The new synthetic approach employs chiral catalysts to achieve high yields and enantioselectivity, addressing previous challenges in large-scale production.

Ongoing research is exploring the compound's potential in targeted drug delivery systems. Preliminary data from a 2024 ACS Nano study suggest that benzyl N-(1-hydroxypentan-2-yl)carbamate can be incorporated into nanoparticle formulations to enhance drug loading capacity and stability. The carbamate functionality facilitates covalent attachment of therapeutic payloads, while the hydroxyl group allows for surface modification with targeting ligands. These hybrid nanoparticles demonstrate improved tumor accumulation in preclinical models, highlighting their potential for cancer therapy.

In conclusion, benzyl N-(1-hydroxypentan-2-yl)carbamate (CAS: 145799-43-5) represents a multifaceted compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features enable interactions with biological targets, prodrug development, and advanced drug delivery systems. As synthetic methods continue to evolve and biological investigations deepen, this compound is poised to play an increasingly important role in the discovery and development of novel therapeutic agents. Future research directions may include exploring its applications in neurodegenerative diseases and infectious diseases, where carbamate-based compounds have shown preliminary promise.